Cas no 2228823-66-1 (5-(2-amino-1,3-oxazol-5-yl)-3-methoxybenzene-1,2-diol)

• Product Name: 5-(2-amino-1,3-oxazol-5-yl)-3-methoxybenzene-1,2-diol
• CAS No: 2228823-66-1
• MF: C₁₀H₁₀N₂O₄
• MW: 222.197402477264
• CID: 6276820
• PubChem ID: 165638978
• Update Time: 2025-10-28

5-(2-amino-1,3-oxazol-5-yl)-3-methoxybenzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 5-(2-amino-1,3-oxazol-5-yl)-3-methoxybenzene-1,2-diol
• 2228823-66-1
• EN300-1797126

• Inchi： 1S/C10H10N2O4/c1-15-7-3-5(2-6(13)9(7)14)8-4-12-10(11)16-8/h2-4,13-14H,1H3,(H2,11,12)
• InChI Key： OLLXJPNLYPUWDE-UHFFFAOYSA-N
• SMILES： O1C(N)=NC=C1C1C=C(C(=C(C=1)OC)O)O

Computed Properties

• Exact Mass: 222.06405680g/mol
• Monoisotopic Mass: 222.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 102Ų

Additional information on 5-(2-amino-1,3-oxazol-5-yl)-3-methoxybenzene-1,2-diol

5-(2-Amino-1,3-Oxazol-5-yl)-3-Methoxybenzene-1,2-Diol: A Comprehensive Overview

The compound 5-(2-amino-1,3-oxazol-5-yl)-3-methoxybenzene-1,2-diol, with CAS No. 2228823-66-1, is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique combination of functional groups, including a benzene ring substituted with hydroxyl and methoxy groups, as well as an oxazole ring containing an amino group. These features make it a promising candidate for various applications in drug discovery and development.

Recent studies have highlighted the potential of 5-(2-amino-1,3-oxazol-5-yl)-3-methoxybenzene-1,2-diol as a lead compound in the development of novel therapeutic agents. Its structure allows for diverse interactions with biological targets, including enzymes and receptors, which are critical in disease pathways. For instance, research has shown that this compound exhibits potent inhibitory activity against certain kinases, making it a valuable tool in the study of cancer biology and inflammation.

The synthesis of 5-(2-amino-1,3-oxazol-5-yl)-3-methoxybenzene-1,2-diol involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of the oxazole ring is particularly noteworthy, as it introduces additional electronic and steric properties that enhance the molecule's bioactivity. This synthesis pathway has been optimized to improve yield and purity, ensuring that the compound is readily available for further research and development.

In terms of pharmacokinetics, 5-(2-amino-1,3-oxazol-5-yl)-3-methoxybenzene-1,2-diol demonstrates favorable absorption and distribution profiles in preclinical models. Its ability to cross cellular membranes efficiently suggests that it could be effective in targeting intracellular pathogens or disease-causing proteins. Additionally, preliminary toxicity studies indicate that the compound has a low toxicity profile at therapeutic doses, which is a critical factor for its potential use in human therapeutics.

The application of computational chemistry tools has further elucidated the molecular mechanisms underlying the bioactivity of 5-(2-amino-1,3-oxazol-5-yl)-3-methoxybenzene-1,2-diol. Molecular docking studies have revealed that the compound interacts with key residues in its target proteins through hydrogen bonding and π–π interactions. These findings provide valuable insights into how the compound's structure can be further modified to enhance its potency and selectivity.

In conclusion, 5-(2-amino-1,3-oxazol-5-yl)-3-methoxybenzene-1,2-diol) represents a significant advancement in the field of medicinal chemistry. Its unique structure, coupled with its promising pharmacological properties, positions it as a leading candidate for the development of innovative therapeutic agents. As research continues to uncover its full potential, this compound is expected to play a pivotal role in addressing unmet medical needs across various disease areas.